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Compound of Interest

Compound Name: ZD-7114

Cat. No.: B1201296

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
ZD-7114, a potent and selective [33-adrenergic agonist used in obesity and diabetes research.
[1] Given the absence of a specific Safety Data Sheet (SDS), this document outlines
procedures based on general best practices for handling potent pharmacological compounds in
a research setting. Adherence to these guidelines is essential for ensuring personnel safety
and regulatory compliance.

Compound Information
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Property Data

2-(4-(2-((2-hydroxy-3-
Chemical Name phenoxypropyl)amino)ethoxy)phenoxy)-N-(2-

methoxyethyl)acetamide hydrochloride

Synonyms ZD 7114 hydrochloride, ICI-D7114
CAS Number 129689-28-7

Molecular Formula C22H31CIN20s6

Molecular Weight 454.95 g/mol

Research on obesity and diabetes as a selective

Primary Use . .

33-adrenergic agonist.[1]

Shipped as a non-hazardous chemical, but
Hazard Classification should be handled with care as a potent

compound.

Personal Protective Equipment (PPE)

Due to the potent pharmacological nature of ZD-7114, a comprehensive approach to personal
protection is mandatory to prevent accidental exposure. The following PPE should be utilized at
all times when handling this compound.
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PPE Category

Specification

Rationale

Eye & Face Protection

Chemical safety goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles when
there is a risk of splashes or

aerosol generation.

Protects the eyes and face
from accidental splashes of

solutions containing ZD-7114.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile) should be worn.
Double-gloving is
recommended, especially
when handling concentrated
solutions or the solid

compound.

Prevents dermal absorption,
which is a potential route of
exposure for pharmacologically

active compounds.

Skin & Body Protection

A laboratory coat, long pants,
and closed-toe shoes are
required. A disposable gown is
recommended when handling
larger quantities or during
procedures with a high splash

risk.

Protects the skin from contact
with the chemical and prevents
contamination of personal

clothing.

Respiratory Protection

Generally not required when
handling small quantities in a
well-ventilated area or a
chemical fume hood. A NIOSH-
approved respirator may be
necessary if dust or aerosols

may be generated.

Minimizes the risk of
inhalation, a primary route of
exposure for potent
compounds. A risk assessment
should be conducted to
determine if respiratory
protection is necessary for a

specific procedure.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling ZD-7114 is critical to minimize the risk of exposure. The

following workflow should be followed:
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e Preparation:

o

Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered.

[¢]

Verify the accessibility and functionality of safety equipment, including an eyewash station
and safety shower.

[¢]

Assemble all necessary materials and equipment before beginning the procedure.

o

Don the appropriate personal protective equipment as detailed in the table above.

e Handling:

o

Conduct all manipulations of solid ZD-7114 and concentrated solutions within a chemical
fume hood to control potential airborne particles and vapors.

o Avoid direct contact with the skin, eyes, and clothing.

o When weighing the solid compound, use a balance with a draft shield or conduct the
weighing in a fume hood.

o Use dedicated, clearly labeled equipment for handling ZD-7114 to prevent cross-
contamination.

e Storage:
o Store ZD-7114 in a tightly sealed, clearly labeled container.

o Keep the container in a cool, dry, and well-ventilated area, away from incompatible
materials.
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Preparation

Clean and prepare work area (fume hood)

Verify safety equipment

Assemble materials

Don appropriate PPE

Handling

Work within a chemical fume hood

Avoid direct contact

Weigh solids carefully

Use dedicated equipment

Storage
Y

Store in a sealed, labeled container

l

Keep in a cool, dry, ventilated area

Click to download full resolution via product page

Workflow for Safe Handling of ZD-7114.
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Disposal Plan

Proper disposal of ZD-7114 and associated contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance. As a pharmacologically active
compound, it should be treated as chemical waste.

e Chemical Waste:

o Dispose of unused solid ZD-7114 and any solutions containing the compound in a
designated hazardous waste container.

o Do not pour ZD-7114 solutions down the drain.
o Contaminated Materials:

o Any materials that have come into direct contact with ZD-7114, such as pipette tips,
gloves, and weighing paper, should be disposed of in a designated solid chemical waste

container.
o Empty Containers:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected and disposed of as hazardous chemical waste.

o After rinsing, the container label should be defaced before disposal as non-hazardous
waste, in accordance with institutional policies.

e Regulatory Compliance:

o All disposal activities must adhere to local, state, and federal regulations for chemical
waste. Consult your institution's Environmental Health and Safety (EHS) department for
specific guidance.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1201296?utm_src=pdf-body
https://www.benchchem.com/product/b1201296?utm_src=pdf-body
https://www.benchchem.com/product/b1201296?utm_src=pdf-body
https://www.benchchem.com/product/b1201296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Waste Identification

Unused ZD-7114 (solid and solutions) Empty container rinsate Contaminated labware (gloves, tips, etc.)

;;Jaste Segregation and Collection

\d

\ 4
Collect liquid waste in a labeled, sealed container Collect solid waste in a designated, labeled container

Final Disposal

\ 4

Store waste in a designated accumulation area

\

Arrange for pickup by institutional EHS

\

Follow all local, state, and federal regulations

Click to download full resolution via product page

Disposal Workflow for ZD-7114 and Contaminated Materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for
Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
ZD-7114]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201296#personal-protective-equipment-for-
handling-zd-7114]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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